Cas no 2343963-81-3 ((7R,8S)-5-Azaspiro[3.5]nonane-7,8-diol;hydrochloride)

• Product Name: (7R,8S)-5-Azaspiro[3.5]nonane-7,8-diol;hydrochloride
• CAS No: 2343963-81-3
• MF: C₈H₁₆ClNO₂
• MW: 193.671141624451
• CID: 6198466
• PubChem ID: 139022755
• Update Time: 2025-06-03

(7R,8S)-5-Azaspiro[3.5]nonane-7,8-diol;hydrochloride Chemical and Physical Properties

Names and Identifiers

• (7R,8S)-5-Azaspiro[3.5]nonane-7,8-diol hydrochloride
• rel-(7R,8S)-5-Azaspiro[3.5]nonane-7,8-diol hydrochloride
• rac-(7R,8S)-5-azaspiro[3.5]nonane-7,8-diol hydrochloride
• EN300-7427194
• 2343963-81-3
• (7R,8S)-5-Azaspiro[3.5]nonane-7,8-diol;hydrochloride
• Z3681332482

• Inchi： 1S/C8H15NO2.ClH/c10-6-4-8(2-1-3-8)9-5-7(6)11;/h6-7,9-11H,1-5H2;1H/t6-,7+;/m0./s1
• InChI Key： QEBOMEKBXCCVRK-UOERWJHTSA-N
• SMILES： Cl.O[C@@H]1[C@@H](CNC2(C1)CCC2)O

Computed Properties

• Exact Mass: 193.0869564g/mol
• Monoisotopic Mass: 193.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 156
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.5Ų

Additional information on (7R,8S)-5-Azaspiro[3.5]nonane-7,8-diol;hydrochloride

Compound CAS No 2343963-81-3: (7R,8S)-5-Azaspiro[3.5]nonane-7,8-diol; Hydrochloride

The compound with CAS number 2343963-81-3, known as (7R,8S)-5-Azaspiro[3.5]nonane-7,8-diol and its hydrochloride salt, is a structurally unique organic compound with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of spiro compounds, which are characterized by the presence of two rings joined by a single atom. The spiro structure in this molecule is formed by a six-membered ring and a five-membered ring, with the nitrogen atom at the spiro position contributing to its distinctive properties.

The stereochemistry of this compound is defined by the (7R,8S) configuration, which plays a crucial role in determining its physical and chemical properties. The diol group (-OH) at positions 7 and 8 adds to its functional versatility, making it a valuable molecule for both synthetic and medicinal chemistry applications. Recent studies have highlighted the importance of such spiro compounds in drug design due to their ability to modulate various biological targets effectively.

One of the most notable aspects of (7R,8S)-5-Azaspiro[3.5]nonane-7,8-diol is its potential as a building block for more complex molecules. Its spiro structure provides a rigid framework that can be further functionalized to create bioactive compounds with enhanced pharmacokinetic properties. For instance, researchers have explored its use in the development of novel antibiotics and anticancer agents, where the spiro structure contributes to improved drug delivery and target specificity.

The hydrochloride salt form of this compound is particularly useful in pharmaceutical applications due to its enhanced solubility and stability. This form is often preferred in preclinical studies where precise dosing and controlled release are critical factors. Recent advancements in medicinal chemistry have also focused on optimizing the synthesis of this compound to improve yield and reduce production costs, making it more accessible for large-scale applications.

In terms of synthesis, the preparation of (7R,8S)-5-Azaspiro[3.5]nonane-7,8-diol involves a multi-step process that typically includes ring-closing reactions and stereochemical control. The use of chiral catalysts has been instrumental in achieving the desired stereochemistry with high enantiomeric excess. These methods have been refined over the years, leading to more efficient and scalable synthetic routes.

From a pharmacological perspective, this compound has shown promising activity in vitro against various enzymes and receptors associated with diseases such as cancer and neurodegenerative disorders. Its ability to cross cellular membranes and interact with intracellular targets makes it a valuable candidate for drug development programs. Ongoing research is focused on understanding its mechanism of action at the molecular level to further enhance its therapeutic potential.

In conclusion, CAS No 2343963-81-3 represents a significant advancement in the field of organic chemistry due to its unique structure and versatile properties. As research continues to uncover new applications for this compound, it is expected to play an increasingly important role in both academic and industrial settings.